Cas no 773150-87-1 (N-(2,4-dimethoxyphenyl)-4-(2-methoxyphenoxy)butanamide)

N-(2,4-dimethoxyphenyl)-4-(2-methoxyphenoxy)butanamide is a synthetic amide derivative characterized by its unique aromatic substitution pattern, incorporating dimethoxy and methoxyphenoxy functional groups. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its structural features, including ether and amide linkages, contribute to its stability and reactivity in selective chemical transformations. The presence of methoxy groups enhances solubility in organic solvents, facilitating purification and downstream applications. Researchers may find this compound valuable for exploring structure-activity relationships in medicinal chemistry or as a building block for complex heterocyclic systems. Its well-defined molecular architecture allows for precise modifications in targeted synthetic pathways.
N-(2,4-dimethoxyphenyl)-4-(2-methoxyphenoxy)butanamide structure
773150-87-1 structure
Product Name:N-(2,4-dimethoxyphenyl)-4-(2-methoxyphenoxy)butanamide
CAS No:773150-87-1
MF:C19H23NO5
MW:345.389625787735
CID:5560849
Update Time:2025-11-01

N-(2,4-dimethoxyphenyl)-4-(2-methoxyphenoxy)butanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-dimethoxyphenyl)-4-(2-methoxyphenoxy)butanamide
    • Inchi: 1S/C19H23NO5/c1-22-14-10-11-15(18(13-14)24-3)20-19(21)9-6-12-25-17-8-5-4-7-16(17)23-2/h4-5,7-8,10-11,13H,6,9,12H2,1-3H3,(H,20,21)
    • InChI Key: DNOFLVVVKZXSPL-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(OC)C=C1OC)(=O)CCCOC1=CC=CC=C1OC

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Additional information on N-(2,4-dimethoxyphenyl)-4-(2-methoxyphenoxy)butanamide

Comprehensive Overview of N-(2,4-dimethoxyphenyl)-4-(2-methoxyphenoxy)butanamide (CAS No. 773150-87-1)

N-(2,4-dimethoxyphenyl)-4-(2-methoxyphenoxy)butanamide, with the CAS number 773150-87-1, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of amide derivatives, characterized by its unique structural framework incorporating methoxy groups and a phenoxybutanamide backbone. Its molecular formula is C19H23NO5, and it exhibits a molecular weight of 345.39 g/mol. The compound's distinct chemical properties make it a subject of interest for applications in drug discovery and material science.

In recent years, the demand for specialty chemicals like N-(2,4-dimethoxyphenyl)-4-(2-methoxyphenoxy)butanamide has surged due to their potential in targeted therapies and biomedical applications. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock novel pathways for treating chronic diseases. The compound's methoxy substituents are believed to enhance its bioavailability and metabolic stability, making it a promising candidate for further investigation.

One of the most frequently searched questions about this compound revolves around its synthesis methods and purity standards. Laboratories often employ high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure the compound meets stringent quality benchmarks. Additionally, its solubility profile in organic solvents like dimethyl sulfoxide (DMSO) and methanol is a critical factor for experimental reproducibility.

The compound's relevance extends to green chemistry initiatives, where researchers explore eco-friendly synthesis routes to minimize environmental impact. With growing awareness of sustainable practices, the optimization of catalytic processes for producing N-(2,4-dimethoxyphenyl)-4-(2-methoxyphenoxy)butanamide has become a hot topic. This aligns with global trends favoring reduced carbon footprint in chemical manufacturing.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary studies suggest that its amide linkage and aromatic ether groups may interact with central nervous system (CNS) receptors, though further validation is required. This has sparked discussions in online forums and academic circles about its applicability in neurological disorder research.

From a commercial perspective, CAS No. 773150-87-1 is often listed in chemical databases and supplier catalogs under categories like pharmaceutical intermediates and fine chemicals. Its pricing and availability are influenced by factors such as batch size, purity grade, and geographical demand. Companies specializing in custom synthesis frequently highlight this compound due to its niche applications.

In conclusion, N-(2,4-dimethoxyphenyl)-4-(2-methoxyphenoxy)butanamide represents a fascinating intersection of chemical innovation and practical utility. Its multifaceted properties continue to inspire research across disciplines, from medicinal chemistry to sustainable technology. As scientific advancements progress, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.

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